Cas no 1228836-23-4 (3-Nitro-4-[[(tetrahydro-2H-pyran-3-yl)methyl]amino]Benzenesulfonamide)

• Product Name: 3-Nitro-4-[[(tetrahydro-2H-pyran-3-yl)methyl]amino]Benzenesulfonamide
• CAS No: 1228836-23-4
• MF: C₁₂H₁₇N₃O₅S
• MW: 315.34548163414
• CID: 2134923
• Update Time: 2023-08-04

3-Nitro-4-[[(tetrahydro-2H-pyran-3-yl)methyl]amino]Benzenesulfonamide Chemical and Physical Properties

Names and Identifiers

• 3-nitro-4-[[(tetrahydro-2H-pyran-3-yl)methyl]amino]Benzenesulfonamide
• 3-Nitro-4-[[(tetrahydro-2H-pyran-3-yl)methyl]amino]Benzenesulfonamide

• Inchi： 1S/C12H17N3O5S/c13-21(18,19)10-3-4-11(12(6-10)15(16)17)14-7-9-2-1-5-20-8-9/h3-4,6,9,14H,1-2,5,7-8H2,(H2,13,18,19)
• InChI Key： FPJZQSFUCNVITM-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=C(C=1)[N+](=O)[O-])NCC1COCCC1)(N)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 459
• Topological Polar Surface Area: 136